molecular formula C13H17FN2O5S B2677189 3-Fluorosulfonyloxy-5-[2-(methoxymethyl)piperidine-1-carbonyl]pyridine CAS No. 2418645-42-6

3-Fluorosulfonyloxy-5-[2-(methoxymethyl)piperidine-1-carbonyl]pyridine

Cat. No. B2677189
CAS RN: 2418645-42-6
M. Wt: 332.35
InChI Key: DECKZCLABQUGBO-UHFFFAOYSA-N
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Description

3-Fluorosulfonyloxy-5-[2-(methoxymethyl)piperidine-1-carbonyl]pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-Fluorosulfonyloxy-5-[2-(methoxymethyl)piperidine-1-carbonyl]pyridine is not fully understood. However, it has been suggested that the compound may act as an inhibitor of certain enzymes involved in disease processes, or as a modulator of certain receptors in the brain.
Biochemical and Physiological Effects:
Studies have shown that 3-Fluorosulfonyloxy-5-[2-(methoxymethyl)piperidine-1-carbonyl]pyridine has a low toxicity profile and does not cause significant adverse effects in laboratory animals. The compound has been shown to have a high affinity for certain receptors in the brain, which may have implications for its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-Fluorosulfonyloxy-5-[2-(methoxymethyl)piperidine-1-carbonyl]pyridine is its high purity, which makes it ideal for use in laboratory experiments. However, the compound is relatively expensive and may not be readily available in some research settings.

Future Directions

There are several potential future directions for research involving 3-Fluorosulfonyloxy-5-[2-(methoxymethyl)piperidine-1-carbonyl]pyridine. These include further studies on the compound's mechanism of action, the development of new drugs based on its structure, and the use of the compound in the development of new imaging agents for PET scans. Additionally, research could be conducted to explore the potential use of 3-Fluorosulfonyloxy-5-[2-(methoxymethyl)piperidine-1-carbonyl]pyridine in the treatment of other diseases, such as diabetes and cardiovascular disease.

Synthesis Methods

The synthesis of 3-Fluorosulfonyloxy-5-[2-(methoxymethyl)piperidine-1-carbonyl]pyridine involves the reaction between 3-hydroxypyridine and 2-(methoxymethyl)piperidine-1-carbonyl chloride in the presence of a base. The resulting intermediate is then treated with fluorosulfonic acid to obtain the final product.

Scientific Research Applications

3-Fluorosulfonyloxy-5-[2-(methoxymethyl)piperidine-1-carbonyl]pyridine has been extensively studied for its potential applications in medicinal chemistry, specifically in the development of new drugs for the treatment of various diseases such as cancer and Alzheimer's disease. The compound has also been used in the development of new imaging agents for positron emission tomography (PET) scans.

properties

IUPAC Name

3-fluorosulfonyloxy-5-[2-(methoxymethyl)piperidine-1-carbonyl]pyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17FN2O5S/c1-20-9-11-4-2-3-5-16(11)13(17)10-6-12(8-15-7-10)21-22(14,18)19/h6-8,11H,2-5,9H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DECKZCLABQUGBO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCC1CCCCN1C(=O)C2=CC(=CN=C2)OS(=O)(=O)F
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17FN2O5S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Fluorosulfonyloxy-5-[2-(methoxymethyl)piperidine-1-carbonyl]pyridine

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